ethyl 4-[6-oxo-7-(2-thienylmethylene)-6,7-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-3(4H)-yl]benzoate

• IUPAC Name: ethyl 4-[(7Z)-6-oxo-7-(thiophen-2-ylmethylidene)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-3-yl]benzoate
• InChI: InChI=1S/C19H17N3O3S2/c1-2-25-18(24)13-5-7-14(8-6-13)21-11-20-19-22(12-21)17(23)16(27-19)10-15-4-3-9-26-15/h3-10H,2,11-12H2,1H3/b16-10-
• InChI Key: UZFJVGGJWRZTQY-YBEGLDIGSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2CN=C3N(C2)C(=O)C(=CC4=CC=CS4)S3
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N2CN=C3N(C2)C(=O)/C(=C/C4=CC=CS4)/S3
• Molecular Formula: C19H17N3O3S2
• Molecular Weight: 399.5 g/mol

Description

Ethyl 4-[6-oxo-7-(2-thienylmethylene)-6,7-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-3(4H)-yl]benzoate is a useful research compound. Its molecular formula is C19H17N3O3S2 and its molecular weight is 399.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 399.07113376 g/mol and the complexity rating of the compound is 659. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research on heterocyclic compounds, such as the synthesis of diverse trifluoromethyl heterocycles from single precursors, highlights the importance of such chemicals in creating a wide range of functional molecules. These compounds can be utilized in developing pharmaceuticals, agrochemicals, and materials science due to their diverse biological and chemical properties (Honey et al., 2012).

Metal-Organic Frameworks (MOFs)

The synthesis and application of metal-organic frameworks (MOFs) for gas and vapor adsorption and separation capabilities also represent a significant area of research. These materials, constructed from metal ion nodes and organic ligands, demonstrate high adsorption uptakes and selectivity for various hydrocarbons and polar molecules, showcasing the potential of complex organic compounds in environmental and energy-related applications (Huang et al., 2014).

Drug Development

In the field of drug development, the design and synthesis of molecules containing specific functional groups can lead to the discovery of new therapeutics. For example, the synthesis of molecules with potential antimicrobial, antilipase, and antiurease activities reflects the ongoing need for new drugs to combat various diseases and conditions (Başoğlu et al., 2013).

Advanced Material Synthesis

The creation of advanced materials, such as polymers with specific properties or novel electronic materials, often relies on the synthesis of complex organic molecules. These materials can have applications in various fields, including electronics, coatings, and nanotechnology, illustrating the broad applicability of sophisticated organic synthesis techniques (Nishikubo et al., 1985).